1-(2-Chlorobenzyl)-2-oxo-4-phenyl-1,2-dihydro-3-pyridinecarbonitrile

• IUPAC Name: 1-[(2-chlorophenyl)methyl]-2-oxo-4-phenylpyridine-3-carbonitrile
• InChI: InChI=1S/C19H13ClN2O/c20-18-9-5-4-8-15(18)13-22-11-10-16(17(12-21)19(22)23)14-6-2-1-3-7-14/h1-11H,13H2
• InChI Key: BNGACOPVHHVVGI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=O)N(C=C2)CC3=CC=CC=C3Cl)C#N
• Molecular Formula: C19H13ClN2O
• Molecular Weight: 320.8 g/mol

Description

The compound “1-(2-Chlorobenzyl)-2-oxo-4-phenyl-1,2-dihydro-3-pyridinecarbonitrile” is a complex organic molecule that contains several functional groups. It has a pyridine ring, which is a six-membered ring with one nitrogen atom and a phenyl ring, which is a six-membered carbon ring. The compound also contains a nitrile group (-CN), a ketone group (C=O), and a chlorobenzyl group (a benzene ring with a chlorine atom and a methyl group attached).

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different functional group. Unfortunately, without specific literature or experimental data, it’s challenging to propose a detailed synthesis pathway.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the aromatic rings (pyridine and phenyl) would likely contribute to the compound’s stability. The electronegative nitrile group could potentially participate in hydrogen bonding.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the nitrile group could undergo hydrolysis to form a carboxylic acid. The aromatic rings might participate in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For instance, the presence of polar groups like the nitrile could influence its solubility. The aromatic rings might contribute to its UV/Vis absorption spectrum.

Safety and Hazards

As with any chemical compound, handling “1-(2-Chlorobenzyl)-2-oxo-4-phenyl-1,2-dihydro-3-pyridinecarbonitrile” would require appropriate safety measures. It’s important to use personal protective equipment and follow standard laboratory safety protocols.

Future Directions

The compound could be of interest in various fields, such as medicinal chemistry, due to its complex structure and the presence of several functional groups. Future research could explore its potential biological activity, optimize its synthesis, and investigate its physical and chemical properties.

Mechanism of Action

Target of Action

Compounds with a similar benzimidazole moiety have been reported to exhibit diverse pharmacological activities, including antimicrobial, anticancer, antiviral, antiparasitic, antihypertensive, and anti-inflammatory activities .

Mode of Action

It’s known that benzylic halides typically react via an sn2 pathway for primary benzylic halides, and via an sn1 pathway for secondary and tertiary benzylic halides, via the resonance-stabilized carbocation .

Biochemical Pathways

It’s known that aromatic compounds can be biodegraded by bacteria through complex metabolic pathways .